Cas no 21905-78-2 (Acetyloxindole)

• Product Name: Acetyloxindole
• CAS No: 21905-78-2
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD00187672
• CID: 88299
• PubChem ID: 24880143
• Update Time: 2025-08-03

Acetyloxindole Chemical and Physical Properties

Names and Identifiers

• 1-Acetylindolin-2-one
• 1-Acetyloxindole
• 1-acetyl-3H-indol-2-one
• Acetyloxindole
• N-Acetyl-2-oxindole
• 1-Acetyl-1,3-dihydro-2H-indol-2-one
• 1-acetyl-1,3-dihydro-indol-2-one
• 1-acetyl-2-indolinone
• 1-acetyl-2-oxindole
• 2-Indolinone,1-acetyl
• N-acetyl-2-indolinone
• N-acetylindolin-2-one
• N-Acetyloxindole
• NSC 286428
• 2H-Indol-2-one, 1-acetyl-1,3-dihydro-
• NSC286428
• FT-0655039
• N-Acetyl-1,3-dihydro-2H-indol-2-one
• SB64851
• N-acetyoxyindole
• SCHEMBL1304374
• N-acetyl oxindole
• MFCD00187672
• F87856
• 2-Indolinone, 1-acetyl-
• NSC-286428
• A4690
• 21905-78-2
• Q-102624
• AKOS000313389
• 1-Acetyl-1,3-dihydro-2H-indol-2-one #
• DTXSID20314595
• N-ACETYLOXINDOLE97
• N-Acetyloxindole 97
• N-Acetyl-2-oxindole, 97%
• ?N-Acetyl-2-oxindole
• AI-204/31728052
• ALBB-032685

• MDL： MFCD00187672
• Inchi： 1S/C10H9NO2/c1-7(12)11-9-5-3-2-4-8(9)6-10(11)13/h2-5H,6H2,1H3
• InChI Key： NRWLXCRLJQEJHE-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2N1C(C)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.275±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 127-131 °C (lit.)
• Boiling Point: 399.8±31.0 °C at 760 mmHg
• Flash Point: 203.5±17.2 °C
• Refractive Index: 1.595
• Solubility: Slightly soluble (5.3 g/l) (25 º C),
• PSA: 37.38000
• LogP: 1.18720
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Acetyloxindole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives